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Compound of Interest

Compound Name: 4-Methoxy-2-naphthylamine

Cat. No.: B556539 Get Quote

This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, and synthesis of 4-Methoxy-2-naphthylamine. The information is

tailored for researchers, scientists, and professionals involved in drug development and organic

synthesis.

Core Data Summary
The key quantitative data for 4-Methoxy-2-naphthylamine are summarized in the table below

for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C₁₁H₁₁NO [1][2][3][4]

Molecular Weight 173.21 g/mol [2][3][4]

CAS Number 2764-95-6 [2][3][4]

Appearance White to pinkish solid powder [3]

Melting Point 57.5-58.5 °C

Boiling Point 352.9 ± 15.0 °C (Predicted)

Density 1.156 ± 0.06 g/cm³ (Predicted)

pKa 4.06 ± 0.10 (Predicted)

Purity ≥98% [2]

Storage Temperature -20°C [2]

SMILES String COc1cc(N)cc2ccccc12 [2]

InChI Key
SFKZPTYRENGBTJ-

UHFFFAOYSA-N
[2]

Molecular Structure
The molecular structure of 4-Methoxy-2-naphthylamine consists of a naphthalene core

substituted with a methoxy group at the 4-position and an amine group at the 2-position.

Molecular structure of 4-Methoxy-2-naphthylamine.

Experimental Protocols
Synthesis of 4-Methoxy-2-naphthylamine via the
Bucherer Reaction
The primary method for the synthesis of 4-Methoxy-2-naphthylamine is the Bucherer

reaction, which involves the conversion of a naphthol to a naphthylamine in the presence of

ammonia and sodium bisulfite.[1]
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Materials and Reagents:

4-Methoxy-2-naphthol

Ammonia (aqueous solution)

Sodium bisulfite

Water

Reaction vessel (autoclave or sealed pressure vessel)

Heating and stirring apparatus

Filtration apparatus

Recrystallization solvent (e.g., ethanol)

Procedure:

Reaction Setup: In a suitable pressure vessel, a mixture of 4-Methoxy-2-naphthol, an

aqueous solution of ammonia, and sodium bisulfite is prepared.

Heating: The vessel is sealed and heated to a temperature typically in the range of 150-

200°C with constant stirring. The reaction is allowed to proceed for several hours.

Cooling and Isolation: After the reaction is complete, the vessel is cooled to room

temperature. The solid product is then isolated by filtration.

Purification: The crude 4-Methoxy-2-naphthylamine is purified by washing with water to

remove any remaining inorganic salts. Further purification can be achieved by

recrystallization from a suitable solvent, such as ethanol, to yield the final product.

The workflow for this synthesis is illustrated in the diagram below.
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Workflow for the synthesis of 4-Methoxy-2-naphthylamine.

Biological and Chemical Significance
4-Methoxy-2-naphthylamine serves as a versatile intermediate in the synthesis of various

organic compounds. It is particularly noted for its application in the production of azo dyes,

where its chemical structure contributes to the color and stability of the final products. In the

pharmaceutical and agrochemical industries, it is utilized as a building block for more complex

molecules.[1]

While it is a precursor for compounds that may target specific biological pathways, there is

limited direct evidence in the reviewed literature of 4-Methoxy-2-naphthylamine itself being a

key component in signaling pathways. Its primary role documented is that of a synthetic

intermediate. Research has also explored its use as a reagent in analytical chemistry, for

instance, in the fluorometric assay for dipeptidyl peptidase IV.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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